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Compound of Interest

Compound Name: Octadecanophenone

Cat. No.: B1346819

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and known properties of
Stearophenone. The information is intended to support researchers, scientists, and
professionals in drug development in the safe and effective use of this compound.

Chemical and Physical Properties

Stearophenone, also known as 1-phenyloctadecan-1-one or octadecanophenone, is a long-
chain aromatic ketone. Its hydrophobic nature, owing to the long alkyl chain, results in low
solubility in water but good solubility in organic solvents.[1]
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Property Value Source
Molecular Formula C24H400 [2]
Molecular Weight 344.57 g/mol
CAS Number 6786-36-3
White to almost white powder
Appearance [3]
or crystal
Melting Point 65-67 °C
Boiling Point 425 °C
n-Octadecanophenone, 1-
Synonyms Phenyloctadecan-1-one, [11[3]

Heptadecyl Phenyl Ketone

Safety and Hazard Information

Stearophenone is classified as an irritant. Direct contact can cause irritation to the skin, eyes,

and respiratory system.[2]

~HS H | Classificati

Hazard Statement Code Class Signal Word
o Skin .
Causes skin irritation H315 o Warning
corrosion/irritation
Causes serious eye Serious eye ]
o H319 o Warning
irritation damage/eye irritation
Specific target organ
May cause respirator toxicity, single
Y P Y H335 Y sing Warning

irritation

exposure; Respiratory
tract irritation

Source: PubChem CID 81244][2]
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Handling and Storage

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3]
» Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[3]

o Respiratory Protection: Use a NIOSH-approved respirator (such as a type N95) or equivalent
if dusts are generated.

Handling:

Avoid contact with skin, eyes, and clothing.

Do not breathe dust.

Wash hands thoroughly after handling.

Minimize dust generation and accumulation.[4]

Use in a well-ventilated area.

Storage:
» Store in a tightly closed container.
o Keep in a dry and well-ventilated place.

 Recommended storage class is for combustible solids.

First Aid Measures

» After Inhalation: Move the exposed individual to fresh air. If breathing is difficult, give oxygen.
Seek medical attention if irritation persists.

o After Skin Contact: Wash the affected area with soap and water. Remove contaminated
clothing. Seek medical advice if irritation develops.
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» After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing. Seek medical attention if irritation persists.

o After Swallowing: Do NOT induce vomiting. Rinse mouth and seek medical attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or
chemical foam.

e Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating
gases and vapors, including carbon monoxide (CO) and carbon dioxide (COz2).

Toxicological Information

Specific quantitative toxicological data for Stearophenone, such as LD50 or LC50 values, are
not readily available in the public domain. However, the GHS classification indicates that it is an
irritant to the skin, eyes, and respiratory system.[2] Studies on the broader class of
benzophenones have shown various biological activities, but direct toxicological studies on
Stearophenone are limited.[5][6]

No occupational exposure limits (OELS) have been established for Stearophenone by major
regulatory bodies such as OSHA or ACGIH.[7][8]

Experimental Protocols

A common method for the synthesis of aromatic ketones like Stearophenone is the Friedel-
Crafts acylation. This involves the reaction of an acyl chloride (stearoyl chloride) with an
aromatic compound (benzene) in the presence of a Lewis acid catalyst, such as aluminum
chloride (AICI3).[9][10]

General Friedel-Crafts Acylation Workflow

Below is a generalized workflow for a Friedel-Crafts acylation reaction.
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Figure 1: Generalized workflow for Friedel-Crafts acylation.

Biological Activity and Signaling Pathways

There is currently a lack of specific information in the scientific literature regarding the
metabolic pathways, mechanism of action, and signaling pathways directly associated with

Stearophenone.

However, the broader class of benzophenones, of which Stearophenone is a member, is known
to exhibit a range of biological activities. Natural and synthetic benzophenones have been
reported to have antifungal, antimicrobial, antioxidant, antiviral, and cytotoxic properties.[5]
These activities are often linked to their ability to interact with various biological targets, but a
specific pathway for Stearophenone has not been elucidated.

The diagram below illustrates a logical relationship for assessing the safety of a chemical
compound in the absence of specific biological data, which is the current situation for

Stearophenone.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1346819?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/16741556/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Start Safety Assessment
(Stearophenone)

Specific Biological Data
Available?

Use Surrogate Data
Analyze Signaling Pathways - GHS Classification

& Mechanism of Action - Properties of related compounds
(e.g., Benzophenones)

i

Apply Precautionary Principle
Targeted Risk Assessment - Assume potential for harm
- Implement strict handling procedures

Implement Safety & Handling
Precautions

Click to download full resolution via product page

Figure 2: Logical workflow for safety assessment with limited biological data.

Given the absence of detailed biological studies on Stearophenone, a precautionary approach
to handling is strongly recommended, adhering to the safety guidelines outlined in this
document. Further research is required to elucidate the specific biological effects and potential
signaling pathways of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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